Cas no 2228282-45-7 (tert-butyl N-3-amino-2-(3-cyclopropylphenyl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3-cyclopropylphenyl)-2-methylpropylcarbamate
• CAS No: 2228282-45-7
• MF: C₁₈H₂₈N₂O₂
• MW: 304.427124977112
• CID: 5943373
• PubChem ID: 165964800
• Update Time: 2025-10-29

tert-butyl N-3-amino-2-(3-cyclopropylphenyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3-cyclopropylphenyl)-2-methylpropylcarbamate
• 2228282-45-7
• tert-butyl N-[3-amino-2-(3-cyclopropylphenyl)-2-methylpropyl]carbamate
• EN300-1894931

• Inchi： 1S/C18H28N2O2/c1-17(2,3)22-16(21)20-12-18(4,11-19)15-7-5-6-14(10-15)13-8-9-13/h5-7,10,13H,8-9,11-12,19H2,1-4H3,(H,20,21)
• InChI Key： FRKIRUKPIYCCHV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C)(CN)C1C=CC=C(C=1)C1CC1)=O

Computed Properties

• Exact Mass: 304.215078140g/mol
• Monoisotopic Mass: 304.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-(3-cyclopropylphenyl)-2-methylpropylcarbamate

tert-butyl N-3-amino-2-(3-cyclopropylphenyl)-2-methylpropylcarbamate: A Comprehensive Overview

The compound with CAS number 2228282-45-7, commonly referred to as tert-butyl N-3-amino-2-(3-cyclopropylphenyl)-2-methylpropylcarbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is notable for its complex structure, which incorporates a cyclopropyl group, an amino functionality, and a carbamate moiety, making it a versatile building block for various applications.

The structural complexity of tert-butyl N-3-amino-2-(3-cyclopropylphenyl)-2-methylpropylcarbamate lies in its unique arrangement of functional groups. The presence of the cyclopropyl group introduces strain into the molecule, which can be exploited in synthetic chemistry to induce specific reactivity patterns. Additionally, the amino group provides opportunities for further functionalization, such as amidation or alkylation, while the carbamate moiety adds stability and bioavailability considerations for potential drug candidates.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting complex biological systems. For instance, the compound has been utilized in the development of novel kinase inhibitors, where its structural features contribute to enhanced binding affinity and selectivity.

In terms of synthesis, tert-butyl N-3-amino-2-(3-cyclopropylphenyl)-2-methylpropylcarbamate is typically prepared through multi-step processes involving advanced organic reactions such as Suzuki couplings and Stille reactions. These methods allow for precise control over the molecular architecture, ensuring high purity and consistency in the final product.

The application of this compound extends beyond pharmaceuticals. Its unique properties make it a valuable tool in materials science, where it can be employed in the creation of advanced polymers or nanomaterials. Furthermore, its compatibility with various analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), facilitates detailed characterization and quality control.

Looking ahead, ongoing research into tert-butyl N-3-amino-2-(3-cyclopropylphenyl)-2-methylpropylcarbamate is expected to uncover new avenues for its utilization. Collaborative efforts between academic institutions and industry partners are paving the way for innovative applications in areas such as agrochemicals and diagnostics.

In conclusion, tert-butyl N-3-amino-2-(3-cyclopropylphenyl)-2-methylpropylcarbamate stands as a testament to the ingenuity of modern chemical synthesis. Its intricate structure and diverse functional groups position it as a key player in advancing scientific research across multiple disciplines.